Cas no 533871-37-3 (4-(piperidine-1-sulfonyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide)

• Product Name: 4-(piperidine-1-sulfonyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• CAS No: 533871-37-3
• MF: C₂₃H₂₆N₄O₇S
• MW: 502.540144443512
• CID: 5748894
• PubChem ID: 2158994
• Update Time: 2025-05-24

4-(piperidine-1-sulfonyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-(1-piperidinylsulfonyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• EU-0054547
• 4-piperidin-1-ylsulfonyl-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• AKOS024583684
• F0559-0282
• 4-(piperidine-1-sulfonyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 533871-37-3
• 4-(piperidin-1-ylsulfonyl)-N-(5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• Oprea1_152292

• Inchi： 1S/C23H26N4O7S/c1-31-18-13-16(14-19(32-2)20(18)33-3)22-25-26-23(34-22)24-21(28)15-7-9-17(10-8-15)35(29,30)27-11-5-4-6-12-27/h7-10,13-14H,4-6,11-12H2,1-3H3,(H,24,26,28)
• InChI Key： GTPZSIRCJSAHRW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OC)=C(OC)C(OC)=C2)O1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 502.15222035g/mol
• Monoisotopic Mass: 502.15222035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• pka: 9.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(piperidine-1-sulfonyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide

Comprehensive Overview of 4-(piperidine-1-sulfonyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide (CAS No. 533871-37-3)

The compound 4-(piperidine-1-sulfonyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide (CAS No. 533871-37-3) is a sophisticated small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the piperidine-1-sulfonyl moiety and the 1,3,4-oxadiazol-2-yl ring, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of key biological pathways, given its ability to interact with specific protein targets.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds due to their diverse pharmacological properties. The presence of the 3,4,5-trimethoxyphenyl group in this molecule further enhances its bioactivity, as this substituent is commonly found in compounds with anti-inflammatory and anticancer properties. This has led to a surge in searches for "sulfonamide derivatives in drug discovery" and "oxadiazole-based therapeutics," reflecting the growing demand for innovative small-molecule drugs.

The synthesis of 4-(piperidine-1-sulfonyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide involves multi-step organic reactions, including the formation of the 1,3,4-oxadiazole core and subsequent sulfonylation. Its CAS No. 533871-37-3 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Given the rising popularity of computational drug design, many users are searching for "molecular docking studies of sulfonamide compounds" and "structure-activity relationship of oxadiazoles," highlighting the need for deeper insights into this molecule's mechanism of action.

From a therapeutic perspective, the trimethoxyphenyl moiety is particularly noteworthy, as it resembles the structure of colchicine, a well-known microtubule disruptor. This has sparked interest in exploring whether 4-(piperidine-1-sulfonyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide exhibits similar biological effects. Searches for "anticancer potential of trimethoxyphenyl derivatives" and "sulfonamides as kinase inhibitors" are on the rise, indicating a strong market demand for novel oncology agents.

In addition to its potential in oncology, this compound's piperidine-sulfonyl linkage suggests possible applications in central nervous system (CNS) disorders. Piperidine is a common scaffold in neuroactive drugs, and sulfonamides are known to cross the blood-brain barrier. Consequently, queries like "sulfonamide-based neuroprotective agents" and "piperidine derivatives in CNS drug development" are becoming increasingly common in scientific literature and patent databases.

The physicochemical properties of CAS No. 533871-37-3, such as its solubility, stability, and bioavailability, are critical for its development as a drug candidate. Researchers are actively investigating formulation strategies to optimize its delivery, as evidenced by the growing number of searches for "enhancing solubility of sulfonamide compounds" and "oxadiazole prodrug design." These trends reflect the compound's potential to address unmet medical needs in various therapeutic areas.

In conclusion, 4-(piperidine-1-sulfonyl)-N-[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide represents a compelling area of research in modern medicinal chemistry. Its multifaceted structure and promising biological activities align with current trends in drug discovery, including the search for "multitargeting small molecules" and "fragment-based drug design." As scientific understanding of this compound grows, it is likely to remain a focal point for both academic and industrial research efforts.